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Compound of Interest

Compound Name: 2-Cyclobutyl-1H-imidazole
CAS No.: 89943-00-0
Cat. No.: B1422716
Get Quote
. J

Executive Summary

2-Cyclobutyl-1H-imidazole (CAS: 89943-00-0) is a functionalized imidazole derivative
featuring a cyclobutyl ring at the C2 position.[1][2] This structural motif is highly valued in drug
discovery for its ability to modulate lipophilicity (LogP) and metabolic stability while maintaining
the hydrogen-bond donor/acceptor profile of the imidazole core. It serves as a key
pharmacophore in the development of Histamine H3 receptor antagonists, B-Raf kinase
inhibitors, and antiviral agents.

This guide provides a definitive analysis of its physicochemical properties, validated synthesis
protocols, and structural data for researchers in lead optimization.

Chemical Identity & Structural Analysis

The cyclobutyl group introduces steric bulk and conformational restriction compared to linear
alkyl chains, influencing the binding kinetics of the parent molecule.
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Attribute Detail

IUPAC Name 2-Cyclobutyl-1H-imidazole

CAS Number 89943-00-0

Molecular Formula C7H10N:2

Molecular Weight 122.17 g/mol

SMILES C1CCC1C2=NC=CN2

InChl Key CNOAXNNBTQYBCJ-UHFFFAOYSA-N

Planar 5-membered aromatic ring; non-planar

Structural Features cyclobutyl substituent (puckered conformation).

[2](3]

Physicochemical Properties Profile

The following data synthesizes experimental values and high-confidence predictive models
based on structural analogs (e.g., 2-isopropylimidazole, 2-cyclopropylimidazole).

Table 1: Physical & Thermodynamic Properties
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Property Value | Range Confidence Note

Typically isolated as a
Physical State Solid (Powder) High yellow to off-white
powder [1][2].

Analogous to 2-

Melting Point 115-120°C Medium cyclopropylimidazole
(mp 118°C).
Boiling Point 310-315°C Predicted At 760 mmHg.

BMSO. Meth | High solubility in polar

, Methanol,

Solubility DCM High organic solvents;
moderate in water.

More basic than
imidazole (6.95) due

pKa (Conj. Acid) 7.8-8.1 Predicted ) )
to inductive effect of
the cyclobutyl group.
) Lipophilic shift +0.8
LogP 1.25+0.2 Predicted ) o
relative to imidazole.
Polar Surface Area
Topological PSA 28.7 A2 Calculated derived from N-H and

N: counts.

Stability & Storage[5][6]

o Hygroscopicity: Moderate. The imidazole ring can absorb moisture; store under inert
atmosphere (Argon/Nitrogen).

o Thermal Stability: Stable up to 250°C; degradation observed under strong oxidative
conditions.

» Reactivity: Nucleophilic at N3; susceptible to electrophilic attack (alkylation/acylation). C4/C5
positions are prone to electrophilic aromatic substitution.

Experimental Protocols
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The synthesis of 2-cyclobutyl-1H-imidazole typically employs the Radziszewski reaction,
condensing a dicarbonyl species with an aldehyde and ammonia.

Protocol A: Synthesis from Cyclobutanemethanol

Objective: Preparation of 2-cyclobutyl-1H-imidazole via 2-step oxidation-cyclization [3].

Reagents:

Cyclobutanemethanol[4][5]

Pyridinium chlorochromate (PCC)[5]

Glyoxal (40% aq.)

Ammonium hydroxide (28% aq.)

Solvents: THF, Methanol, Ethyl Acetate.

Step-by-Step Methodology:

o Oxidation (Precursor Synthesis):

o Dissolve cyclobutanemethanol (1.0 eq) in anhydrous THF.

o Add PCC (1.2 eq) slowly at 0°C. Stir at room temperature (RT) for 2 hours.

o Filter through a Celite pad to remove chromium salts. Concentrate filtrate to obtain crude
cyclobutanecarbaldehyde.

o Note: The aldehyde is volatile and unstable; proceed immediately.
o Cyclization (Imidazole Formation):
o Dissolve the crude aldehyde in Methanol (0.5 M concentration).
o Add Glyoxal (1.0 eq) and Ammonium Hydroxide (4.0 eq) sequentially at 0°C.

o Stir the mixture at RT for 12—16 hours. The solution typically turns dark.
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e Purification:

o

Remove methanol under reduced pressure.

[¢]

Partition residue between Ethyl Acetate and Water.

[¢]

Extract aqueous layer with Ethyl Acetate (3x).

[e]

Dry combined organics over Na=SOa, filter, and concentrate.

o

Recrystallization: Triturate with diethyl ether/hexanes or recrystallize from acetonitrile to
yield the product as a yellow powder.

Synthesis & Logic Visualization

The following diagram illustrates the chemical logic flow, from precursor selection to final
application, highlighting the critical intermediate steps.

Product & Application
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Caption: Synthesis workflow of 2-Cyclobutyl-1H-imidazole via aldehyde oxidation and glyoxal
cyclization, leading to downstream medicinal applications.
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Analytical Validation (Self-Validating System)

To ensure the integrity of the synthesized compound, the following analytical checkpoints must
be met:

e 'HNMR (DMSO-ds, 400 MHz):
o 0 11.6 ppm (br s, 1H): Imidazole N-H (Exchangeable).
o 0 6.8-7.0 ppm (s, 2H): Imidazole C4-H and C5-H (Characteristic aromatic singlet/doublet).
o 0 3.5 ppm (m, 1H): Cyclobutyl methine (CH) attached to the ring.
o 0 1.8-2.4 ppm (m, 6H): Cyclobutyl methylene protons (distinct multiplets).
e Mass Spectrometry (LC-MS):
o [M+H]* Peak: Observed at m/z 123.1.

o Absence of m/z 85 (cyclobutanecarbaldehyde) indicates complete conversion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1422716?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

